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A Comparative Guide to the Photostability of
Yellow Solvent Dyes
For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable solvent dye for any application hinges on a variety of factors, with

photostability—the ability of a dye to resist fading or degradation upon exposure to light—being

a critical parameter. This guide provides an objective comparison of the photostability of

several common yellow solvent dyes, supported by experimental data. The information

presented herein is intended to assist researchers and professionals in making informed

decisions for their specific applications, from laboratory research to product formulation.

Comparative Photostability Data
The photostability of solvent dyes is most commonly quantified using a lightfastness rating on

the Blue Wool Scale, in accordance with the ISO 105-B02 standard. The scale ranges from 1

(very poor lightfastness) to 8 (excellent lightfastness), where each successive number

represents a twofold increase in stability. The following table summarizes the lightfastness

ratings of several yellow solvent dyes in various plastic substrates. It is important to note that

the substrate can significantly influence the photostability of a dye.
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Dye Name C.I. Name CAS Number Substrate
Lightfastness
Rating (Blue
Wool Scale)

Solvent Yellow

33
47000 8003-22-3 Polystyrene (PS) 6-7[1][2]

Polystyrene (PS) 7[3]

Solvent Yellow

114
47020

75216-45-4 /

7576-65-0
Polystyrene (PS) 8[4]

Polystyrene

(PS), ABS, PC
7-8[5]

Solvent Yellow

124
111155

12671-74-8 /

27870-92-4
Not Specified 3

Solvent Yellow

163
58840 13676-91-0 Polystyrene (PS) 8

Polystyrene (PS)

(Transparent)
7

Polystyrene (PS)

(Reduction)
4

ABS, PC, PET,

PVC-R

(Transparent)

7

ABS, PC, PET,

PVC-R

(Reduction)

4

Note: The data presented is compiled from various technical data sheets. Direct comparison

should be made with caution, as testing conditions may vary between sources. "Transparent"

refers to the dye used alone in the plastic, while "Reduction" refers to the dye mixed with a

white pigment (e.g., TiO2).

Experimental Protocol: Lightfastness Testing
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The determination of lightfastness ratings for solvent dyes in plastics is conducted following the

guidelines of the ISO 105-B02 standard. This method provides a standardized procedure for

assessing the color fastness of textiles and other colored materials to an artificial light source

that simulates natural daylight.

Objective: To determine the resistance of a yellow solvent dye to fading and degradation when

exposed to a controlled artificial light source.

Apparatus:

Xenon Arc Lamp Tester: An instrument equipped with a xenon arc lamp that produces a

spectral output closely matching that of natural sunlight.

Blue Wool References: A set of eight standardized blue wool cloths, each with a known and

different lightfastness, are used as a reference scale.

Grey Scale for Assessing Change in Colour: A standardized scale used to visually assess

the degree of color change in the test specimen.

Specimen Holders: To mount the test specimens and blue wool references for exposure.

Methodology:

Sample Preparation:

The yellow solvent dye is incorporated into the desired plastic substrate (e.g., polystyrene,

polycarbonate) at a specified concentration.

The colored plastic is then molded or extruded into standardized plaques or films.

A portion of each specimen is covered with an opaque material to serve as an unexposed

reference.

Exposure:

The prepared specimens and a set of blue wool references are mounted in the xenon arc

lamp tester.
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The exposure conditions, including irradiance, temperature, and relative humidity, are

controlled according to the specific requirements of the ISO 105-B02 standard.

The specimens and blue wool references are exposed to the xenon arc light for a

predetermined period or until a specified change in color is observed in the blue wool

references.

Evaluation:

At regular intervals, the exposure is paused, and the color of the exposed portion of the

test specimen is compared to its unexposed portion.

The degree of fading is assessed visually by comparing the color difference to the Grey

Scale for Assessing Change in Colour.

The lightfastness rating of the test specimen is determined by identifying which of the eight

blue wool references shows a similar degree of fading. For example, if the test specimen

shows a similar amount of fading to blue wool reference number 7, its lightfastness rating

is 7.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for determining the photostability of

yellow solvent dyes.
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Caption: Experimental workflow for photostability testing of solvent dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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